Cas no 1256815-06-1 (Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate)

• Product Name: Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate
• CAS No: 1256815-06-1
• MF: C₂₃H₃₁N₃O₆
• MW: 445.508746385574
• MDL: MFCD28404747
• CID: 4735949
• Update Time: 2025-10-11

Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate
• 2-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-1,4-piperazinedicarboxylic acid 1,4-bis(1,1-dimethylethyl) ester
• 1,4-Bis(tert-butoxycarbonyl)-2-(phthalimidylmethyl)piperazine

• MDL： MFCD28404747
• Inchi： 1S/C23H31N3O6/c1-22(2,3)31-20(29)24-11-12-25(21(30)32-23(4,5)6)15(13-24)14-26-18(27)16-9-7-8-10-17(16)19(26)28/h7-10,15H,11-14H2,1-6H3
• InChI Key： LITNIKUYVXZSRX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CC1CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 745
• Topological Polar Surface Area: 96.5

Additional information on Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate

Introduction to Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate (CAS No. 1256815-06-1)

Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate, a compound with the CAS number 1256815-06-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. Its unique structural features, characterized by the presence of di-tert-butyl and 1,3-dioxoisoindolin-2-yl moieties, contribute to its distinctive chemical properties and biological activities.

The molecular structure of this compound encompasses a piperazine core, which is a well-known pharmacophore in drug design due to its ability to interact with biological targets. The incorporation of di-tert-butyl groups enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development. Additionally, the 1,3-dioxoisoindolin-2-yl moiety introduces a heterocyclic system that is known for its versatility in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific receptors and enzymes has been explored in detail, revealing its potential applications in treating various conditions.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to optimize the production process, making it more efficient and scalable. The introduction of protective groups and selective reactions is crucial in constructing the complex framework of this molecule.

One of the most intriguing aspects of Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate is its potential as a scaffold for drug discovery. The structural motifs present in this compound can be modified to develop new derivatives with enhanced pharmacological properties. Researchers are exploring various strategies to fine-tune the activity and selectivity of this molecule, aiming to identify more effective therapeutic agents.

The pharmacological profile of this compound has been extensively studied using both in vitro and in vivo models. Initial findings suggest that it may have significant effects on neurological pathways, making it a candidate for treating conditions such as depression and anxiety. Additionally, its interaction with cardiovascular receptors has been investigated, indicating potential benefits in managing hypertension and other cardiovascular disorders.

The development of new pharmaceuticals relies heavily on understanding the mechanisms of action at the molecular level. Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate provides a valuable model for studying these interactions. By elucidating how this compound interacts with biological targets, researchers can gain insights into broader pharmacological principles that can be applied to other drug candidates.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. The path from discovery to market approval involves rigorous testing and evaluation. Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate is currently undergoing preclinical trials to assess its safety and effectiveness before moving into human clinical studies.

The impact of this compound extends beyond its potential therapeutic applications. It also serves as a valuable tool for academic research, helping scientists understand fundamental aspects of drug design and development. The insights gained from studying this molecule can contribute to advancements across multiple disciplines within pharmaceutical chemistry.

In conclusion, Di-tert-butyl 2-((1,3-dioxoisoindolin-2-yl)methyl)piperazine-1,4-dicarboxylate (CAS No. 1256815-06) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this molecule is poised to play a crucial role in the future of drug discovery.